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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the selection and use of imaging systems

for the detection of the near-infrared (NIR) fluorophore IR5790, also known as IRDye® 700DX.

This versatile dye is utilized across a range of applications, including Western blotting, in-cell

Western assays, microscopy, and in vivo imaging.

Introduction to Near-Infrared (NIR) Fluorescence
Imaging with IR5790 (IRDye® 700DX)
Near-infrared (NIR) fluorescence imaging operates within the 650-950 nm wavelength

spectrum, offering significant advantages over traditional visible fluorescence detection.[1]

Biological tissues exhibit lower autofluorescence and reduced light scattering in the NIR region,

leading to higher signal-to-noise ratios and deeper tissue penetration.[2][3][4][5] This makes

NIR imaging particularly well-suited for sensitive and quantitative applications.

IR5790 (IRDye® 700DX) is a phthalocyanine dye with exceptional photostability and high

fluorescence intensity.[6][7][8] Its key features include excellent water solubility, a large

extinction coefficient, and a high fluorescence quantum yield, making it an ideal candidate for
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labeling biomolecules such as antibodies, proteins, and nucleic acids.[7][8] These properties

contribute to its robust performance in a variety of immunoassays and imaging modalities.

Recommended Imaging Systems
Several commercially available imaging systems are equipped to detect the fluorescence

emission of IR5790 (IRDye® 700DX). The choice of system will depend on the specific

application, required sensitivity, and throughput needs.

Imaging
System

Manufacturer
Excitation
Wavelength(s)
(nm)

Emission
Channel(s)
(nm)

Key
Applications

Odyssey®

Family (DLx, F,

Classic)

LI-COR

Biosciences
685 700

Western Blots,

In-Cell Western

Assays, Gels,

Tissue Sections,

Small Animal

Imaging[5][9][10]

Sapphire™ FL

Biomolecular

Imager

Azure

Biosystems

Customizable

(e.g., 685)
Customizable

Western Blots,

Gels, Phosphor

Screens,

Tissues, Slides,

In Vivo

Imaging[11][12]

[13]

Application Notes & Protocols
Quantitative Western Blotting
NIR fluorescence detection offers a superior alternative to traditional chemiluminescence for

quantitative Western blotting, providing a wider linear dynamic range and more stable signal.[4]

[14]

This protocol outlines the simultaneous detection of two different target proteins using primary

antibodies from different host species.
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Sample Preparation and Electrophoresis: Prepare protein lysates and separate them by

SDS-PAGE according to standard protocols.

Protein Transfer: Transfer the separated proteins to a low-fluorescence PVDF or

nitrocellulose membrane.

Blocking:

Place the membrane in a container with an appropriate volume of a high-quality TBS-

based blocking buffer.

Incubate for 1 hour at room temperature with gentle shaking.

Primary Antibody Incubation:

Dilute the primary antibodies (from two different species) in an antibody diluent (e.g., 50%

blocking buffer, 50% TBST). The optimal dilution for each antibody should be determined

empirically, but a starting range of 1:200 to 1:5,000 is common.[15]

Incubate the membrane with the primary antibody solution for 1-4 hours at room

temperature or overnight at 4°C with gentle shaking.[15]

Washing:

Discard the primary antibody solution.

Wash the membrane with TBST (Tris-Buffered Saline with 0.1% Tween 20) with two brief

rinses, followed by one 15-minute wash and three 10-minute washes at room temperature

with gentle shaking.

Secondary Antibody Incubation:

Dilute the two species-specific secondary antibodies, one conjugated to IRDye® 700DX

(for the 700 nm channel) and the other to a spectrally distinct NIR dye like IRDye® 800CW

(for the 800 nm channel), in the antibody diluent.

Incubate the membrane with the secondary antibody solution for 1 hour at room

temperature, protected from light.
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Final Washes:

Discard the secondary antibody solution.

Repeat the washing steps as described in step 5.

Imaging:

Clean the scanner bed of a compatible NIR imager (e.g., LI-COR Odyssey or Azure

Sapphire) with 70% ethanol.

Place the membrane on the scanning surface, ensuring it is flat and free of bubbles. The

membrane can be scanned wet or dry.

Acquire the image according to the manufacturer's instructions for two-channel NIR

detection.
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Caption: Workflow for a two-color quantitative Western blot using NIR detection.
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In-Cell Western™ Assay
The In-Cell Western™ Assay is a quantitative immunocytochemical technique performed in

microtiter plates. It allows for the quantification of protein levels in fixed cells without the need

for lysate preparation and electrophoresis.[4]

Cell Seeding and Treatment:

Seed cells in a 96-well or 384-well plate and culture until they reach the desired

confluency.

Treat the cells with the experimental compounds as required.

Fixation and Permeabilization:

Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

Permeabilize the cells with a detergent-based solution (e.g., PBS with 0.1% Triton® X-

100) to allow antibody access to intracellular targets.

Blocking:

Block non-specific binding sites by incubating the cells with a blocking buffer for 1-2 hours

at room temperature.

Primary Antibody Incubation:

Dilute the target-specific primary antibody in the appropriate antibody diluent.

Incubate the cells with the primary antibody solution for 2 hours at room temperature or

overnight at 4°C.

Washing:

Wash the plate multiple times with a wash buffer (e.g., PBS with 0.1% Tween® 20).

Secondary Antibody and Normalization Stain Incubation:
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Dilute an IRDye® 800CW-conjugated secondary antibody (for target detection) and a

whole-cell stain such as CellTag™ 700 Stain (containing IRDye® 700DX, for

normalization) in the antibody diluent.

Incubate the cells with this solution for 1 hour at room temperature, protected from light.

Final Washes:

Wash the plate multiple times with the wash buffer.

Imaging:

Remove all residual wash buffer from the wells.

Scan the plate on a compatible NIR imager (e.g., LI-COR Odyssey) in both the 700 nm

(for normalization) and 800 nm (for the target protein) channels.

Data Analysis:

Quantify the fluorescence intensity in each channel.

Normalize the target protein signal (800 nm) to the cell number signal (700 nm) to account

for variations in cell seeding.
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Caption: Workflow for a quantitative In-Cell Western™ Assay.
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In Vivo Imaging
NIR fluorescence imaging is a powerful modality for non-invasive in vivo studies, enabling the

visualization of biological processes in small animals.[3] The deep tissue penetration of NIR

light allows for the tracking of labeled cells, antibodies, or nanoparticles.[2]

Probe Design: The IRDye® 700DX NHS ester can be conjugated to targeting moieties such

as antibodies or peptides to achieve specific accumulation in tissues of interest, like tumors.

[3]

Animal Models: Nude mice are often used to minimize signal attenuation from fur.

Imaging Systems: Dedicated small animal imaging systems with appropriate laser excitation

and emission filters for the 700 nm channel are required.

Biodistribution and Clearance: Time-course imaging is essential to assess the biodistribution

and clearance kinetics of the fluorescent probe.[3]

Conclusion
The use of IR5790 (IRDye® 700DX) in conjunction with capable near-infrared imaging systems

provides a robust and sensitive platform for a wide range of life science research applications.

The protocols and information provided herein serve as a starting point for researchers to

develop and optimize their specific assays, leveraging the quantitative and multiplexing

capabilities of NIR fluorescence technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.licorbio.com/applications/therapeutic-delivery
https://www.ttuhsc.edu/medicine/cell-physiology-molecular-biophysics/documents/MPCL_equipment_Li_Cor.pdf
https://medicine.ecu.edu/research-gradstudies/li-cor-odyssey/
https://medicine.ecu.edu/research-gradstudies/li-cor-odyssey/
https://www.ld.ru/w/licor/IRDye_brochure_web.pdf
https://www.medchemexpress.com/irdye-700dx.html
https://www.lifetein.com/peptide-product/700dxahxlpetgg-p-17192.html
https://www.fredhutch.org/content/dam/www/shared-resources/ci/2022-updated-brand-files/Li-Cor-Odyssey-Near-Infrared-Scanner-2022.pdf
https://www.licorbio.com/odyssey-dlx
https://azurebiosystems.com/campaigns/imagers/
https://azurebiosystems.com/products/sapphirefl/
https://azurebiosystems.com/wp-content/uploads/2023/02/MM-0120-R10_Sapphire_FL_Brochure.pdf
https://www.youtube.com/watch?v=t3-A8QAw6Ns
https://www.licorbio.com/support/contents/applications/western-blots/using-irdye-subclass-specific-abs-for-wb.html
https://www.benchchem.com/product/b12372952/docs#recommended-imaging-systems-for-ir5790-detection-application-notes-and-protocols
https://www.benchchem.com/product/b12372952/docs#recommended-imaging-systems-for-ir5790-detection-application-notes-and-protocols
https://www.benchchem.com/product/b12372952/docs#recommended-imaging-systems-for-ir5790-detection-application-notes-and-protocols
https://www.benchchem.com/product/b12372952/docs#recommended-imaging-systems-for-ir5790-detection-application-notes-and-protocols
https://www.benchchem.com/product/b12372952?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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